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Compound of Interest

Compound Name:
4-(2-Oxo-2-

phenylethyl)benzamide

CAS No.: 885623-31-4

Cat. No.: B15403617

Get Quote

This technical guide provides a comprehensive overview of 4-(2-Oxo-2-
phenylethyl)benzamide, a member of the benzamide class of organic compounds. This

document is intended for researchers, scientists, and professionals in the field of drug

development and medicinal chemistry. It will delve into the compound's physicochemical

properties, a proposed synthetic route, and its potential therapeutic applications based on the

known bioactivities of related benzamide structures.

Introduction to Benzamide Derivatives
Benzamides are a significant class of compounds in medicinal chemistry, characterized by a

benzene ring attached to an amide group. This structural motif is present in a wide array of

pharmaceuticals and biologically active molecules. The versatility of the benzamide scaffold

allows for diverse substitutions, leading to a broad spectrum of pharmacological activities,

including anti-inflammatory, antimicrobial, anticancer, and enzyme-inhibiting properties. The

subject of this guide, 4-(2-Oxo-2-phenylethyl)benzamide, is a specific derivative with potential

for further investigation in drug discovery programs.
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Physicochemical Properties of 4-(2-Oxo-2-
phenylethyl)benzamide
While a specific entry with a unique CAS number for 4-(2-Oxo-2-phenylethyl)benzamide is

not readily available in major chemical databases, its properties can be reliably inferred from its

isomers, such as 3-(2-Oxo-2-phenylethyl)benzamide and N-(2-Oxo-2-phenylethyl)benzamide.

Property Value Source

Molecular Formula C₁₅H₁₃NO₂ [1]

Molecular Weight 239.27 g/mol [1][2]

IUPAC Name
4-(2-oxo-2-

phenylethyl)benzamide
-

CAS Number Not available -

The molecular formula and weight are consistent for the isomeric compounds, and therefore,

are presented here with high confidence for the para-substituted isomer.

Structural Elucidation
The chemical structure of 4-(2-Oxo-2-phenylethyl)benzamide features a central benzamide

core. A 2-oxo-2-phenylethyl group is attached to the benzene ring at the fourth position (para)

relative to the amide group.

Step 1: Friedel-Crafts Acylation Step 2: Oxidation Step 3: Amidation

4-Methylacetophenone 4-(2-Oxo-2-phenylethyl)acetophenone

1. Benzoyl Chloride
2. AlCl₃

4-(2-Oxo-2-phenylethyl)benzoic acid
KMnO₄

4-(2-Oxo-2-phenylethyl)benzamide

1. SOCl₂
2. NH₃

Click to download full resolution via product page

Figure 2. Proposed synthetic workflow for 4-(2-Oxo-2-phenylethyl)benzamide.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b15403617/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-2-oxo-2-phenylethyl-benzamide
https://www.benchchem.com/product/b15403617/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-2-oxo-2-phenylethyl-benzamide
https://www.benchchem.com/product/b15403617/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-2-oxo-2-phenylethyl-benzamide
https://www.matrix-fine-chemicals.com/molecules-pdf/mm465514787
https://www.matrix-fine-chemicals.com/molecules-pdf/mm465514787
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB31012917.htm
https://www.benchchem.com/product/b15403617/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-2-oxo-2-phenylethyl-benzamide
https://www.benchchem.com/product/b15403617/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-4-2-oxo-2-phenylethyl-benzamide
https://www.benchchem.com/product/b15403617/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-2-oxo-2-phenylethyl-benzamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15403617?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Experimental Protocol (Hypothetical)
Step 1: Synthesis of 4-(2-Oxo-2-phenylethyl)acetophenone

To a stirred suspension of anhydrous aluminum chloride in dry dichloromethane, add 4-

methylacetophenone dropwise at 0 °C.

Slowly add benzoyl chloride to the reaction mixture, maintaining the temperature below 5 °C.

Allow the reaction to warm to room temperature and stir for 12-18 hours.

Quench the reaction by pouring it onto a mixture of crushed ice and concentrated

hydrochloric acid.

Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel.

Step 2: Synthesis of 4-(2-Oxo-2-phenylethyl)benzoic acid

Dissolve the 4-(2-Oxo-2-phenylethyl)acetophenone in a mixture of pyridine and water.

Heat the solution to reflux and add potassium permanganate portion-wise over several

hours.

Continue refluxing until the purple color of the permanganate disappears.

Cool the reaction mixture and filter off the manganese dioxide.

Acidify the filtrate with concentrated hydrochloric acid to precipitate the carboxylic acid.

Collect the solid by filtration, wash with cold water, and dry.

Step 3: Synthesis of 4-(2-Oxo-2-phenylethyl)benzamide

Reflux a mixture of 4-(2-Oxo-2-phenylethyl)benzoic acid and thionyl chloride for 2-3 hours.

Remove the excess thionyl chloride by distillation under reduced pressure.
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Dissolve the resulting acid chloride in a suitable anhydrous solvent (e.g., THF or dioxane).

Bubble ammonia gas through the solution or add a concentrated aqueous solution of

ammonia dropwise at 0 °C.

Stir the reaction mixture at room temperature for 2-4 hours.

Remove the solvent under reduced pressure and recrystallize the crude product from a

suitable solvent system (e.g., ethanol/water).

Potential Applications and Biological Activity
While specific biological studies on 4-(2-Oxo-2-phenylethyl)benzamide are not prominent in

the literature, the broader class of benzamide derivatives has been extensively investigated for

various therapeutic applications. [3]The structural features of this compound suggest several

avenues for future research.

Antimicrobial and Antifungal Activity
Salicylanilides, a class of 2-hydroxy-N-phenylbenzamides, are known for their antibacterial,

antimycobacterial, and antifungal properties. [4]The benzamide core is a key pharmacophore,

and substitutions on the phenyl rings can modulate the activity and spectrum of these

compounds. The presence of the phenylethyl ketone moiety in 4-(2-Oxo-2-
phenylethyl)benzamide could influence its interaction with microbial targets.

Anticancer Potential
Numerous benzamide derivatives have been synthesized and evaluated as antitumor agents.

[5]These compounds can exert their effects through various mechanisms, including the

inhibition of enzymes crucial for cancer cell proliferation and survival. The cytotoxic effects of

novel benzamide derivatives are an active area of research.

Enzyme Inhibition
The benzamide scaffold is a versatile template for designing enzyme inhibitors. For instance,

derivatives of N-(4-oxo-2-phenyl)quinazolin-3(4H)-yl)benzamide have been studied as potential

inhibitors of kinases, proteases, and other enzymes. The specific substitution pattern of 4-(2-

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15403617/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-2-oxo-2-phenylethyl-benzamide
https://www.mdpi.com/1420-3049/16/3/2414
https://patents.google.com/patent/WO2003106440A2/en
https://www.benchchem.com/product/b15403617/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-2-oxo-2-phenylethyl-benzamide
https://www.benchchem.com/product/b15403617/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-2-oxo-2-phenylethyl-benzamide
https://pharmacophorejournal.com/article/in-silico-study-of-n-4-oxo-2-4-4-2-substituted-phenyl-amino-acetyl-piperazin-1-yl-phenyl-qu-hjjqu9khqr9dhtu
https://www.benchchem.com/product/b15403617/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-2-oxo-2-phenylethyl-benzamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15403617?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Oxo-2-phenylethyl)benzamide may confer inhibitory activity against a range of biological

targets.

Future Directions
The in-depth technical profile of 4-(2-Oxo-2-phenylethyl)benzamide presented in this guide

highlights its potential as a valuable scaffold for further chemical and biological investigation.

The proposed synthesis provides a clear pathway for obtaining the compound for future

studies. Key areas for future research include:

Confirmation of Physicochemical Properties: Experimental determination of the melting point,

solubility, and spectral data (¹H NMR, ¹³C NMR, IR, Mass Spectrometry) is essential for the

definitive characterization of the compound.

Biological Screening: A comprehensive biological evaluation of 4-(2-Oxo-2-
phenylethyl)benzamide against a panel of microbial strains, cancer cell lines, and relevant

enzymes would elucidate its therapeutic potential.

Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of a library of

analogues with modifications to the benzamide and phenylethyl ketone moieties would

provide valuable insights into the structural requirements for biological activity.

Conclusion
4-(2-Oxo-2-phenylethyl)benzamide is a promising, yet underexplored, member of the

benzamide family. Based on the well-established biological significance of the benzamide

scaffold, this compound warrants further investigation. This technical guide serves as a

foundational resource for researchers interested in synthesizing and exploring the potential

applications of this and related molecules in the pursuit of novel therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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